2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide

• IUPAC Name: 2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide
• InChI: InChI=1S/C16H18N2O2/c1-12-7-9-13(10-8-12)17-14-5-3-4-6-15(14)18-16(19)11-20-2/h3-10,17H,11H2,1-2H3,(H,18,19)
• InChI Key: VAJZIFLSKSBPGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC=CC=C2NC(=O)COC
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide, also known as MMAPA, is a chemical compound that belongs to the class of acetamide derivatives. It is a synthetic compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties, making it a potential candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and chronic pain.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as gamma-aminobutyric acid (GABA) and glutamate. It has been shown to increase the levels of GABA in the brain, which has a calming effect and can help to reduce seizure activity.
Biochemical and Physiological Effects:
2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide has been shown to have a number of biochemical and physiological effects, including reducing the levels of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, and increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. It has also been shown to have a protective effect on the liver, reducing the levels of liver enzymes such as alanine aminotransferase and aspartate aminotransferase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide in lab experiments is its potential as a new drug candidate for the treatment of neurological disorders. It has also been shown to have low toxicity and good solubility in water, making it easy to work with in the lab. However, one of the limitations of using 2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for the study of 2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide. One direction is to further investigate its mechanism of action and how it modulates the activity of neurotransmitters in the brain. Another direction is to explore its potential as a new drug candidate for the treatment of neurological disorders, such as epilepsy and chronic pain. Additionally, more research is needed to determine the optimal dosage and administration route for 2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide in order to maximize its therapeutic potential.

Synthesis Methods

2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide can be synthesized through a multi-step process that involves the reaction of 4-methylaniline with 2-nitrobenzaldehyde to form an intermediate product. This intermediate product is then reduced to 2-amino-4-methylbenzaldehyde, which is further reacted with 2-bromoacetophenone to form 2-methoxy-N-[2-(4-methylanilino)phenyl]acetamide. The final product can be purified through recrystallization or column chromatography.